molecular formula C9H9NS B1605932 3-(Phenylthio)propanenitrile CAS No. 3055-87-6

3-(Phenylthio)propanenitrile

Cat. No.: B1605932
CAS No.: 3055-87-6
M. Wt: 163.24 g/mol
InChI Key: WKFMBEQIFSBLPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Phenylthio)propanenitrile is a useful research compound. Its molecular formula is C9H9NS and its molecular weight is 163.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 2238. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

3055-87-6

Molecular Formula

C9H9NS

Molecular Weight

163.24 g/mol

IUPAC Name

3-phenylsulfanylpropanenitrile

InChI

InChI=1S/C9H9NS/c10-7-4-8-11-9-5-2-1-3-6-9/h1-3,5-6H,4,8H2

InChI Key

WKFMBEQIFSBLPI-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)SCCC#N

Canonical SMILES

C1=CC=C(C=C1)SCCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

β-Phenylmercaptopropionitrile was prepared according to the procedure of Example 1 using thiophenol (25.0 g; 0.23 moles), acrylonitrile (12.2 g; 0.23 moles) and sodium methoxide (0.5 g).
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
12.2 g
Type
reactant
Reaction Step Two
Name
sodium methoxide
Quantity
0.5 g
Type
reactant
Reaction Step Three

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